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Compound of Interest

Compound Name: (S)-Gallopamil hydrochloride

CAS No.: 36622-39-6

Cat. No.: B1674410

Get Quote

Abstract & Introduction
(S)-Gallopamil hydrochloride (also known as (-)-D600) is the potent levorotatory enantiomer

of gallopamil, a phenylalkylamine class L-type calcium channel blocker.[1][2][3][4] Structurally

related to verapamil, it possesses an additional methoxy group that enhances its potency.[5][6]

While the hydrochloride salt form improves water solubility compared to the free base, (S)-

Gallopamil remains a bulky, lipophilic molecule (LogP ~3.8).[1][2]

The Challenge: Dissolving (S)-Gallopamil HCl directly in physiological buffers (e.g., PBS,

Tyrode’s) often results in slow dissolution kinetics, unpredictable precipitation, or adsorption to

plasticware, leading to inconsistent biological data (IC50 shifts).[1][2]

The Solution: This guide provides a standardized, biphasic dissolution protocol: creating a high-

concentration organic stock solution followed by a controlled dilution into aqueous media.[1][4]

This method ensures thermodynamic stability and precise concentration control for quantitative

assays.[4]

Physicochemical Properties[1][2][3][5][7]
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Understanding the molecule is the first step to successful formulation.

Property Data Notes

Compound Name (S)-Gallopamil Hydrochloride

Synonyms: (-)-

Methoxyverapamil HCl, (-)-

D600

CAS Number 36622-40-9 (free base generic)
Ensure you have the HCl salt

(MW ~521.1 g/mol )

Molecular Weight 521.1 g/mol
Use this value for Molarity

calculations

Solubility (Water) ~20–50 mg/mL

pH dependent.[1][2][3][4] High

solubility in pure water;

reduced in high-salt buffers.[1]

[2][3][4]

Solubility (DMSO) ≥ 25 mg/mL (48 mM)
Recommended for Stock

Solutions.[1][2][4]

Solubility (Ethanol) ≥ 10 mg/mL (19 mM)
Alternative stock solvent.[1][2]

[4]

pKa ~8.6 (amine)
Cationic at physiological pH

(7.4).[1][2][4]

Appearance White crystalline solid
Hygroscopic; store desiccated.

[1][2][4]

Materials & Equipment
Compound: (S)-Gallopamil Hydrochloride (Store at -20°C, desiccated).[1][2][3][4][7]

Primary Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, Cell Culture Grade (≥99.9%).[2][4]

Aqueous Buffer: PBS (pH 7.4), HBSS, or Tyrode’s Solution (0.22 µm filtered).[2][4]

Vessels: Amber glass vials (silanized preferred to minimize adsorption) or polypropylene

tubes.[1][2][4]
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Filtration: 0.22 µm PVDF or PES syringe filters (Avoid Nylon which may bind drug).[1][2][4]

Protocol A: Preparation of High-Concentration
Stock Solution
Target Concentration: 10 mM or 25 mg/mL

Rationale: Preparing a stock in an organic solvent overcomes the kinetic energy barrier of

crystal lattice disruption, ensuring the compound is fully molecularly dispersed before

introduction to water.

Equilibration: Allow the product vial to warm to room temperature (20–25°C) before opening.

This prevents condensation from forming on the hygroscopic solid.[4]

Weighing: Accurately weigh 5.21 mg of (S)-Gallopamil HCl into a sterile amber glass vial.

Solvation: Add 1.0 mL of anhydrous DMSO.

Note: If using Ethanol, evaporation rates are higher; ensure the vial is tightly sealed.

Mixing: Vortex vigorously for 30–60 seconds. Sonication is rarely needed for the HCl salt in

DMSO but can be applied for 1 minute if visual particulates remain.

Validation: Inspect against a light source. The solution must be completely clear and

colorless.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C

(stable for 3–6 months).

Protocol B: Preparation of Aqueous Working
Solution
Target Concentration: 10 µM – 100 µM (Typical Assay Range)

Rationale: Direct dilution into buffer can cause "crashing out" if the local concentration exceeds

solubility limits at the injection point. This protocol utilizes a "step-down" dilution or rapid

vortexing to prevent transient precipitation.[1][2][3][4]
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Step-by-Step Dilution Workflow
Calculate Solvent Tolerance: Determine the maximum DMSO tolerance of your biological

system (typically 0.1% or 1%).[2][4]

Example: To achieve 10 µM final drug concentration with 0.1% DMSO, you need a 10 mM

Stock.[4]

Buffer Preparation: Pre-warm the aqueous buffer (PBS/Tyrode's) to 37°C if used for live cell

assays.

Rapid Injection Technique:

Place the buffer on a vortex mixer set to medium speed.

While vortexing, inject the required volume of DMSO Stock directly into the center of the

liquid vortex (do not touch the side walls).

Why? Touching the wall creates a high-concentration localized film that may precipitate.[1]

[2][3][4]

Clarification (Optional): If the final concentration is high (>100 µM), a faint haze may appear.

[1][2][4] Sonicate for 5 minutes. If precipitate persists, the concentration exceeds the

aqueous solubility limit; reduce concentration or add a solubilizer (e.g., 0.1% Tween-80).[1]

Visual Workflow: Preparation Logic

Solid (S)-Gallopamil HCl
(Store -20°C)

Weigh & Equilibrate
(Room Temp) Select Solvent

DMSO Stock
(10-25 mM)

Stable months @ -20°C

Recommended
(High Conc)

Direct Aqueous
(< 1 mM)

Unstable - Use Immediately

Low Conc Only
(Risk of precip)

Dilution Step
(Vortex Injection)

Dilute 1:1000

Dilute
Working Solution
(PBS/Tyrode's)
< 0.1% DMSO

Click to download full resolution via product page

Figure 1: Decision matrix for solubilization pathways. The DMSO route is preferred for

reproducibility.
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Critical Scientific Considerations (E-E-A-T)
pH Sensitivity and Solubility
(S)-Gallopamil is a weak base (pKa ~8.6).[1][2][3][4]

pH < 7.0: The molecule is fully protonated (cationic), maximizing water solubility.[4]

pH > 7.4: As pH approaches the pKa, the fraction of non-ionized free base increases. The

free base is insoluble in water.[4]

Warning: Do not attempt to dissolve this compound in alkaline buffers (pH > 8.[1][2][4]0) or

borate buffers without a co-solvent.[1][2][4]

Adsorption (The "Sticky Drug" Problem)
Phenylalkylamines are lipophilic and can bind to plastics.[4]

Best Practice: Use glass vials for stock solutions.

Mitigation: If using polystyrene well plates, ensure the buffer contains carrier proteins (e.g.,

0.1% BSA) or serum (FBS) to occupy surface binding sites, preventing drug loss.[2]

Stability[1][2][3][5][9]
Aqueous: Hydrolysis is slow, but oxidation can occur.[4] Aqueous solutions should be used

within 24 hours.[1][2][4]

Light: Protect from intense light; phenylalkylamines can undergo photodegradation over

extended periods.[1][2][4]
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Observation Probable Cause Corrective Action

Cloudiness upon dilution

"Salting out" effect or

concentration too high.[1][2][3]

[4]

1. Sonicate for 5 mins.2. Dilute

further.3. Ensure DMSO

concentration is < 1%.[4]

Inconsistent IC50 data
Drug adsorption to

tubing/plastics.[1][2][4]

Switch to glass-lined tubing or

add 0.1% BSA to the buffer.[1]

[2][4]

Precipitate in Stock
Moisture ingress in DMSO.[1]

[2][4]

DMSO is hygroscopic.[4] Use

fresh, anhydrous DMSO or re-

filter through 0.2 µm PTFE.[4]

Yellowing of solution Oxidation.[1][4]
Discard solution. Prepare fresh

from solid.

Summary Data Table
Parameter Value / Recommendation

Max Stock Conc. 50 mM (in DMSO)

Max Aqueous Conc. ~1 mM (pH dependent)

Storage (Solid) -20°C, Desiccated

Storage (Stock) -20°C, sealed, dark

Filter Type PVDF or PES (Low protein binding)

Plasticware
Avoid Polystyrene for low concentrations (<100

nM)
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(Validates aqueous stability for biological assays).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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